Cas no 1806431-75-3 (6-(Fluoromethyl)-2-mercaptobenzo[d]oxazole)

• Product Name: 6-(Fluoromethyl)-2-mercaptobenzo[d]oxazole
• CAS No: 1806431-75-3
• MF: C₈H₆FNOS
• MW: 183.202744007111
• CID: 4819293
• Update Time: 2025-10-23

6-(Fluoromethyl)-2-mercaptobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-(Fluoromethyl)-2-mercaptobenzo[d]oxazole

• Inchi： 1S/C8H6FNOS/c9-4-5-1-2-6-7(3-5)11-8(12)10-6/h1-3H,4H2,(H,10,12)
• InChI Key： ORYFWLAQYCERPR-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC(CF)=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 1.9
• Topological Polar Surface Area: 53.4

Additional information on 6-(Fluoromethyl)-2-mercaptobenzo[d]oxazole

Comprehensive Overview of 6-(Fluoromethyl)-2-mercaptobenzo[d]oxazole (CAS No. 1806431-75-3): Properties, Applications, and Research Insights

The compound 6-(Fluoromethyl)-2-mercaptobenzo[d]oxazole (CAS No. 1806431-75-3) is a fluorinated derivative of benzo[d]oxazole, a heterocyclic scaffold widely recognized for its versatility in pharmaceutical and material science applications. With the increasing demand for fluorinated organic compounds in drug discovery, this molecule has garnered significant attention due to its unique structural features, including the fluoromethyl group and mercapto functionality. Researchers and industries are actively exploring its potential in medicinal chemistry, agrochemical development, and advanced material synthesis.

One of the most searched questions about 6-(Fluoromethyl)-2-mercaptobenzo[d]oxazole revolves around its synthetic routes and reactivity. The presence of both fluorine and sulfur atoms in its structure makes it a valuable intermediate for cross-coupling reactions and nucleophilic substitutions. Recent studies highlight its role in the design of bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. The fluoromethyl group enhances metabolic stability, a critical factor in drug design, while the mercapto group offers opportunities for further functionalization.

In the context of green chemistry, researchers are investigating eco-friendly methods to synthesize 6-(Fluoromethyl)-2-mercaptobenzo[d]oxazole. Topics such as catalyst-free reactions, solvent-free conditions, and microwave-assisted synthesis are trending in academic discussions. These approaches align with the global push for sustainable chemical processes, reducing waste and energy consumption. The compound’s potential in organic electronics is another hot topic, with studies exploring its use in OLEDs and conductive polymers due to its electron-withdrawing properties.

The pharmacological potential of 6-(Fluoromethyl)-2-mercaptobenzo[d]oxazole is a key area of interest. Its structural similarity to known heterocyclic drugs has prompted investigations into its anti-inflammatory, antioxidant, and anticancer activities. For instance, fluorinated benzo[d]oxazole derivatives have shown promise in targeting kinase enzymes, which are implicated in various diseases. This has led to a surge in patents and publications focusing on its structure-activity relationships (SAR).

From an industrial perspective, the scalability of 6-(Fluoromethyl)-2-mercaptobenzo[d]oxazole production is a critical consideration. Companies are optimizing batch processes and continuous flow chemistry to meet the growing demand for high-purity batches. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure quality control. Additionally, regulatory compliance for fluorinated compounds is a recurring theme in forums, emphasizing the need for thorough toxicological assessments.

In summary, 6-(Fluoromethyl)-2-mercaptobenzo[d]oxazole (CAS No. 1806431-75-3) represents a multifaceted compound with broad applications. Its relevance in drug discovery, material science, and sustainable chemistry positions it as a molecule of enduring significance. As research progresses, its role in addressing contemporary challenges—from infectious diseases to renewable energy technologies—will likely expand, making it a staple in scientific innovation.